
Spectroscopic Data of Dealanylalahopcin: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dealanylalahopcin
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Abstract
This technical guide addresses the available spectroscopic data for the amino acid

Dealanylalahopcin. Despite extensive searches of publicly accessible scientific databases and

literature, specific experimental spectroscopic data (NMR, IR, MS) and the detailed chemical

structure remain elusive. The primary source of this information is likely a 1985 publication in

the Journal of Antibiotics, which is not openly available in full text. This document outlines the

currently known information and provides a pathway for researchers to obtain the

comprehensive data required for advanced research and development.

Introduction
Dealanylalahopcin is a novel amino acid first reported in 1985. Its isolation and initial

characterization were described in a study focused on its biological activities. As with any novel

compound, detailed spectroscopic data is crucial for its unequivocal identification, structure

elucidation, and for its potential applications in fields such as drug development. This guide

serves to collate the known information and highlight the current data gap.

Known Information
The primary accessible information regarding Dealanylalahopcin comes from the abstract of a

scientific publication.
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Molecular Formula
The molecular formula for Dealanylalahopcin has been reported as C6H10N2O5[1].

Origin
Dealanylalahopcin was isolated from the culture filtrate of Streptomyces albulus subsp.

ochragerus and can also be formed by the enzymatic hydrolysis of alahopcin[1].

Data Unavailability and Recommended Next Steps
Comprehensive searches for the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for

Dealanylalahopcin have not yielded specific experimental values or spectra. Chemical

databases do not currently display a public and confirmed structure for this compound.

The key to unlocking the detailed spectroscopic profile of Dealanylalahopcin lies in the full text

of the following publication:

Higashide, E., Kanamaru, T., Fukase, H., & Horii, S. (1985). Isolation of dealanylalahopcin, a

new amino acid, and its biological activity. The Journal of Antibiotics, 38(3), 296–301.[1]

It is highly probable that this article contains the detailed experimental protocols and the

resulting spectroscopic data that were used for the initial characterization and structure

elucidation of the compound.

Hypothetical Experimental Workflow
While the specific experimental protocols for Dealanylalahopcin are not available, a general

workflow for the spectroscopic analysis of a novel amino acid can be proposed. This serves as

a logical framework for the types of experiments that would have been conducted.

Caption: A generalized workflow for the isolation and spectroscopic analysis of a novel natural

product like Dealanylalahopcin.

Conclusion
The complete spectroscopic dataset for Dealanylalahopcin, essential for researchers and

drug development professionals, is not currently available in the public domain. The molecular
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formula is known to be C6H10N2O5[1]. To proceed with any research requiring this data, it is

imperative to obtain the full scientific article from The Journal of Antibiotics (1985, 38(3), 296-

301), which is anticipated to contain the necessary experimental details and spectral data.

Without this primary source, any further discussion on the spectroscopic properties of

Dealanylalahopcin would be speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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